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CAS No.: 760132-01-2

Cat. No.: B15545419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the traditional Dithizone colorimetric

method and the modern Atomic Absorption Spectrometry (AAS) technique for the quantitative

determination of lead. The information presented herein is supported by experimental data to

assist researchers in selecting the most suitable method for their analytical needs.

Introduction
Lead is a toxic heavy metal that requires accurate and sensitive detection in a variety of

samples, including environmental matrices, pharmaceutical products, and biological tissues.

Historically, the Dithizone method has been a widely used colorimetric technique for lead

analysis. However, with advancements in analytical instrumentation, Atomic Absorption

Spectrometry has become a prominent and often preferred method. This guide will delve into

the principles, experimental protocols, and performance characteristics of both methods to

provide a clear and objective comparison.
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Principle of Methods
Dithizone Method
The Dithizone method is a colorimetric technique based on the reaction of lead ions with a

complexing agent, diphenylthiocarbazone (dithizone). In an alkaline solution, lead reacts with

dithizone to form a red lead-dithizonate complex, which can be extracted into an organic

solvent like chloroform or carbon tetrachloride.[1][2] The intensity of the red color is directly

proportional to the concentration of lead in the sample and is measured using a

spectrophotometer at a specific wavelength, typically around 510-520 nm.[3][4]

Atomic Absorption Spectrometry (AAS)
Atomic Absorption Spectrometry is an instrumental technique used for the quantitative

determination of chemical elements using the absorption of optical radiation (light) by free

atoms in the gaseous state.[5] For lead analysis, a solution containing the sample is introduced

into an atomizer, which can be a flame (Flame AAS) or a graphite furnace (Graphite Furnace

AAS). The atomizer converts the sample into ground-state free atoms. A light beam from a

hollow cathode lamp containing lead is passed through the atomized sample. The lead atoms

in the sample absorb light at a characteristic wavelength (typically 283.3 nm or 217.0 nm), and

the amount of light absorbed is proportional to the concentration of lead in the sample.[6][7]

Performance Comparison
The selection of an analytical method is often dictated by its performance characteristics. The

following table summarizes the key performance parameters of the Dithizone method and

Atomic Absorption Spectrometry for lead determination.
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Performance Parameter Dithizone Method
Atomic Absorption
Spectrometry (AAS)

Detection Limit ~0.01 mg/L (10 µg/L)[5]

Flame AAS: ~0.05 mg/L (50

µg/L) Graphite Furnace AAS:

0.618 - 1.0 µg/L[8][9]

Linear Range
Typically narrow, e.g., 0.1 to

2.5 µg/mL[2]

Flame AAS: ~0.5 - 20 mg/L

Graphite Furnace AAS: ~1 -

100 µg/L

Precision (RSD%) < 5%[1]
Flame AAS: < 5% Graphite

Furnace AAS: 5-10%[8]

Accuracy (Recovery %) 94.08% - 98.77%[1] 94.8% - 106.5%[8]

Selectivity

Susceptible to interference

from other metals (e.g.,

bismuth, tin) which may require

masking agents.[4]

Highly selective due to the

specific wavelength of light

absorption by lead atoms.[5]

Throughput
Low, involves multiple manual

steps.

High, especially with

autosamplers.

Cost (Instrument)
Low (requires a

spectrophotometer).

High (requires a dedicated

AAS instrument).

Cost (Operational)
Moderate (solvents and

reagents).

Moderate to high (gases,

graphite tubes, lamps).

Experimental Protocols
Dithizone Method for Lead Determination
This protocol is a generalized procedure based on established methods.[1][4]

1. Reagent Preparation:

Stock Lead Solution (1000 ppm): Dissolve a precisely weighed amount of lead nitrate in

dilute nitric acid.
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Working Lead Standards: Prepare a series of standards by diluting the stock solution.

Dithizone Solution (0.001% w/v): Dissolve dithizone in chloroform. This solution should be

stored in a refrigerator.[1]

Ammoniacal Citrate-Cyanide Solution: This solution acts as a complexing and buffering

agent to prevent interference from other metals.[4]

2. Sample Preparation:

Accurately weigh or measure the sample.

For solid samples, perform an acid digestion (e.g., with nitric acid and perchloric acid) to

bring the lead into solution.[10]

Adjust the pH of the sample solution to the alkaline range (pH 8.5-11) with ammonium

hydroxide.[11]

3. Extraction:

Transfer the pH-adjusted sample solution to a separatory funnel.

Add the ammoniacal citrate-cyanide solution and mix.

Add a known volume of the dithizone-chloroform solution and shake vigorously for about

30-60 seconds to extract the lead-dithizonate complex into the organic phase.[4]

Allow the layers to separate and collect the red-colored chloroform layer.

Repeat the extraction with fresh portions of dithizone solution until the organic layer remains

green, indicating complete extraction of lead.[1]

4. Measurement:

Combine the chloroform extracts and dilute to a known volume with chloroform.

Measure the absorbance of the solution using a spectrophotometer at the wavelength of

maximum absorbance for the lead-dithizonate complex (typically around 510 nm).[4]
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Prepare a calibration curve by measuring the absorbance of the working lead standards

treated in the same manner as the samples.

Determine the concentration of lead in the sample from the calibration curve.

Atomic Absorption Spectrometry (AAS) for Lead
Determination
This protocol provides a general procedure for both Flame AAS and Graphite Furnace AAS.

1. Reagent and Standard Preparation:

Stock Lead Solution (1000 ppm): Dissolve a precisely weighed amount of lead nitrate in

dilute nitric acid.

Working Lead Standards: Prepare a series of standards in the appropriate concentration

range for the type of AAS being used (ppm for Flame AAS, ppb for Graphite Furnace AAS)

by diluting the stock solution with deionized water and a small amount of nitric acid.[6]

2. Sample Preparation:

Accurately weigh or measure the sample.

For solid samples, perform an acid digestion (e.g., with nitric acid) to dissolve the sample

and bring the lead into solution. The final solution should be clear.[6]

Dilute the digested sample solution to a known volume with deionized water. The final acid

concentration should be low (e.g., 1-2% nitric acid).

3. Instrumental Analysis (Flame AAS):

Set up the AAS instrument with a lead hollow cathode lamp and select the appropriate

wavelength (e.g., 283.3 nm).[6]

Optimize the instrument parameters, including the flame composition (air-acetylene), burner

height, and nebulizer flow rate.

Aspirate a blank solution (dilute nitric acid) to zero the instrument.
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Aspirate the working lead standards in increasing order of concentration to generate a

calibration curve.

Aspirate the prepared sample solutions and record their absorbance.

The instrument software will typically calculate the concentration of lead in the samples

based on the calibration curve.

4. Instrumental Analysis (Graphite Furnace AAS):

Set up the AAS instrument with a lead hollow cathode lamp and a graphite furnace atomizer.

Select the appropriate wavelength (e.g., 283.3 nm).[7]

Develop a suitable temperature program for the graphite furnace, including drying, ashing

(pyrolysis), and atomization steps.[12]

A matrix modifier (e.g., a mixture of palladium nitrate and magnesium nitrate) may be added

to the sample in the graphite tube to stabilize the lead during ashing and reduce

interferences.[12]

Inject a small, precise volume of the blank, standards, and samples into the graphite tube

using an autosampler.

Initiate the temperature program to dry, ash, and atomize the sample.

The instrument measures the peak absorbance during the atomization step.

Generate a calibration curve from the standards and determine the concentration of lead in

the samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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